Cas no 22149-69-5 ((5α)-Stigmastane-3,6-dione)

• Product Name: (5α)-Stigmastane-3,6-dione
• CAS No: 22149-69-5
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 289190
• PubChem ID: 13992092
• Update Time: 2025-05-27

(5α)-Stigmastane-3,6-dione Chemical and Physical Properties

Names and Identifiers

• Stigmastane-3,6-dione
• [ "" ]
• 5alpha-Stigmastane-3,6-dione
• 5.alpha.-Stigmastane-3,6-dione
• Stigmastane-3,6-dione, (5.alpha.)-
• Stigmastane-3,6-dione #
• 5alpha-Stigmastan-3,6-dione
• (5α)-Stigmastane-3,6-dione
• PD164885
• (24R)-5alpha-Stigmastan-3,6-dione
• (5alpha)-Stigmastane-3,6-dione
• 22149-69-5
• CS-0016590
• (5
• (5S, 8S, 9S, 10R, 13R, 14S, 17R)-17-[(2R, 5R)-5-ethyl-6-methylheptan-2-yl]-10, 13-dimethyl-2, 4, 5, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthrene-3, 6-dione
• (5S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• HY-N1203
• HMMVBUVVQLUGQA-UMQMBAGDSA-N
• AKOS040762377
• (5)-Stigmastane-3,6-dione; (24R)-5-Stigmastan-3,6-dione; (24R)-5-Stigmastane-3,6-dione; 5-Stigmast-3,6-dione
• (5??)-Stigmastane-3,6-dione
• Stigmastane-3,6-dione,(5.a
• SCHEMBL2528969
• Stigmastane-3,6-dione, (5alpha)-
• A)-Stigmastane-3,6-dione
• ZJ56JQ4CVD
• 5alpha-Stigmast-3,6-dione
• (24R)-5alpha-Stigmastane-3,6-dione
• DTXSID80944796
• PD164886
• 14-(5-ethyl-6-methylheptan-2-yl)-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecane-5,8-dione
• AKOS032948286
• B0005-174928
• LMST01040265
• 17-(5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• Stigmastane-3,6-dione,(5a)-

• Inchi： 1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-20,22-26H,7-17H2,1-6H3/t19-,20-,22+,23-,24+,25+,26-,28-,29-/m1/s1
• InChI Key： HMMVBUVVQLUGQA-UMQMBAGDSA-N
• SMILES： O=C1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]32)[C@@]2(C)CCC(C[C@@H]21)=O

Computed Properties

• Exact Mass: 428.36500
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 519.5±33.0 °C at 760 mmHg
• Flash Point: 191.5±22.4 °C
• PSA: 34.14000
• LogP: 7.49190
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(5α)-Stigmastane-3,6-dione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives